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Introduction

4-N,N-dimethylamino-4'-N'-methyl-stilbazolium 2,4,6-trimethylbenzenesulfonate (DSTMS) is an
organic nonlinear optical (NLO) crystal renowned for its exceptionally large second-order
nonlinear optical coefficients. This property makes it a highly efficient material for various
applications in nonlinear optics, most notably in the generation of high-power, broadband
Terahertz (THz) radiation through optical parametric generation (OPG) and difference
frequency generation (DFG). The unique characteristics of DSTMS allow for efficient
conversion of near-infrared laser light into the THz frequency range, opening up new
possibilities for spectroscopy, imaging, and material characterization. These application notes
provide an overview of the use of DSTMS in optical parametric generation, including its
material properties, experimental protocols, and safety considerations.

Key Applications of DSTMS in Optical Parametric
Generation

The primary application of DSTMS in the context of optical parametric generation is as a highly
efficient emitter of Terahertz (THz) radiation.[1] This is achieved through the process of optical
rectification, a second-order nonlinear optical phenomenon. The high nonlinear susceptibility of
DSTMS allows for efficient conversion of the energy from high-intensity, femtosecond near-
infrared laser pulses into single-cycle, high-field THz pulses.[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b6288764?utm_src=pdf-interest
https://www.benchchem.com/product/b6288764?utm_src=pdf-body
https://www.benchchem.com/product/b6288764?utm_src=pdf-body
https://www.benchchem.com/product/b6288764?utm_src=pdf-body
https://www.benchchem.com/product/b6288764?utm_src=pdf-body
https://www.benchchem.com/product/b6288764?utm_src=pdf-body
http://www.wavequanta.com/Uploads/20231007/65212df84c4db.pdf
https://www.benchchem.com/product/b6288764?utm_src=pdf-body
http://www.nccr-must.ch/libraries.files/Vicario-2014.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6288764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The generated broadband THz radiation has numerous applications in scientific research and
drug development, including:

» Terahertz Time-Domain Spectroscopy (THz-TDS): A powerful technique for characterizing
the low-frequency vibrational modes of molecules, making it valuable for identifying and
analyzing pharmaceuticals, explosives, and other chemical compounds.

e Nonlinear THz Spectroscopy: The intense THz pulses generated by DSTMS can be used to
probe and control material properties on ultrafast timescales, enabling the study of nonlinear
responses in various materials.

o Biomedical Imaging: THz radiation can penetrate many non-polar materials, offering a non-
invasive imaging modality with potential applications in medical diagnostics and quality
control of pharmaceuticals.

Quantitative Data

The performance of DSTMS in optical parametric generation is critically dependent on various
experimental parameters. The following tables summarize key quantitative data gathered from
multiple studies.

Table 1: Nonlinear Optical Properties of DSTMS

Property Value Wavelength (nm) Reference

Nonlinear Optical

o 214 + 20 pm/V 1900 [1]
Coefficient (di1)
Electro-optic

o 37 pm/V 1900 [1]
Coefficient (ri1)
Melting Point 250°C - [1]

Table 2: Terahertz Generation Performance of DSTMS
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Conversion
Pumping Scheme Efficiency (Optical THz Bandwidth Reference
to THz)
Simple Collinear
1-3% 15 THz [1]
Scheme
Cr:forsterite laser
> 3% 0.1-8 THz [3]
pump (1.25 pm)
Table 3: THz Conversion Efficiency vs. Pump Fluence
Pump Fluence THz Conversion
Notes Reference

(mJicm?)

Efficiency

Low fluence regime

Linear dependence

Expected for a 2nd

order nonlinear effect.

[4]

High fluence regime

Saturation observed

Limited by three-
photon absorption
(3PA) and cascaded

optical rectification.

[4]

Transmitted spectrum
of the optical pump
was measured at this

fluence.

[5]

Experimental Protocols

This section provides a generalized protocol for the generation of Terahertz (THz) radiation

using a DSTMS crystal via optical parametric generation (optical rectification).

l. Crystal Handling and Preparation

DSTMS crystals are delicate and require careful handling.
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e Handling: Always handle the crystal by its edges using clean, powder-free gloves or
tweezers. Avoid touching the optical surfaces to prevent contamination and damage.[6][7]

e Mounting: Secure the DSTMS crystal in a suitable mount that allows for precise angular
adjustment. The crystal should be mounted in a strain-free manner to avoid introducing any
mechanical stress, which can affect its optical properties. For very small crystals, specialized
micromanipulators may be necessary for precise positioning.[6][8]

e Environment: Maintain a clean, low-humidity environment to prevent surface contamination
and degradation of the crystal.

Il. Experimental Setup for THz Generation

A typical experimental setup for THz generation using DSTMS involves a high-power
femtosecond laser source, optical components for beam conditioning, the DSTMS crystal, and
a detection system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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